Cas no 2306276-11-7 (2,2-difluorospiro[2.3]hexan-5-ol)

• Product Name: 2,2-difluorospiro[2.3]hexan-5-ol
• CAS No: 2306276-11-7
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 6028077
• PubChem ID: 146026787
• Update Time: 2026-03-11

2,2-difluorospiro[2.3]hexan-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluorospiro[2.3]hexan-5-ol
• 1,1-Difluoro-spiro[2.3]hexan-5-ol
• Spiro[2.3]hexan-5-ol, 1,1-difluoro-
• 2306276-11-7
• 1,1-Difluorospiro[2.3]hexan-5-ol
• EN300-7540535
• CS-0309714
• AT11745
• SY322387
• MFCD31925827
• BS-43399
• 2924908-36-9
• rel-(3R,5r)-1,1-difluorospiro[2.3]hexan-5-ol
• SCHEMBL25199941
• 2924908-35-8
• SCHEMBL25199942
• (3r,5r)-1,1-difluorospiro[2.3]hexan-5-ol
• (3s,5s)-1,1-difluorospiro[2.3]hexan-5-ol
• rel-(3S,5s)-1,1-difluorospiro[2.3]hexan-5-ol
• SCHEMBL25217479

• Inchi： 1S/C6H8F2O/c7-6(8)3-5(6)1-4(9)2-5/h4,9H,1-3H2
• InChI Key： PYMICOULXGTLSG-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CC(O)C2)C1

Computed Properties

• Exact Mass: 134.05432120g/mol
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 171.3±30.0 °C(Predicted)
• pka: 14.32±0.40(Predicted)

Additional information on 2,2-difluorospiro[2.3]hexan-5-ol

Exploring the Unique Properties and Applications of 2,2-Difluorospiro[2.3]hexan-5-ol (CAS No. 2306276-11-7)

The compound 2,2-difluorospiro[2.3]hexan-5-ol (CAS No. 2306276-11-7) has garnered significant attention in recent years due to its distinctive spirocyclic structure and fluorinated moieties. As researchers and industries increasingly focus on fluorinated compounds for their unique physicochemical properties, this molecule stands out as a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. Its spiro[2.3]hexane backbone, combined with strategically placed fluorine atoms, offers exceptional stability and reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently asked questions about 2,2-difluorospiro[2.3]hexan-5-ol is its role in drug discovery. Fluorine incorporation is a well-established strategy to enhance the bioavailability, metabolic stability, and binding affinity of bioactive molecules. The presence of two fluorine atoms in this compound, along with its spirocyclic scaffold, provides a versatile platform for designing novel therapeutics targeting GPCRs, enzymes, and other biological targets. Recent studies highlight its potential in developing central nervous system (CNS) drugs, where lipophilicity and blood-brain barrier penetration are critical.

Another hot topic in the scientific community is the use of 2,2-difluorospiro[2.3]hexan-5-ol in material science. Fluorinated spirocyclic compounds are known for their low polarizability and high thermal stability, making them ideal for applications such as liquid crystals, OLEDs, and coatings. The difluorinated moiety in this compound can significantly alter electronic properties, enabling fine-tuning of optical and electronic behaviors. Researchers are also exploring its utility in supramolecular chemistry, where its rigid structure can serve as a template for assembling complex architectures.

From a synthetic perspective, the preparation of 2,2-difluorospiro[2.3]hexan-5-ol involves innovative methodologies that align with the growing demand for sustainable chemistry. Catalytic fluorination and spirocyclization techniques are often employed to achieve high yields and selectivity. The compound’s chiral center at the 5-position further opens doors for asymmetric synthesis, a key area of interest for producing enantiomerically pure pharmaceuticals. Green chemistry enthusiasts appreciate the potential of this molecule to reduce waste and energy consumption in multi-step syntheses.

In the agrochemical sector, 2,2-difluorospiro[2.3]hexan-5-ol is being investigated for its herbicidal and fungicidal properties. Fluorine-containing compounds are increasingly favored due to their ability to improve pesticidal activity while minimizing environmental impact. The spirocyclic framework of this molecule may contribute to novel modes of action, addressing resistance issues in crop protection. This aligns with the global push toward sustainable agriculture and precision farming, where efficiency and eco-friendliness are paramount.

As the demand for high-performance materials grows, 2,2-difluorospiro[2.3]hexan-5-ol is also being studied for its potential in polymer chemistry. Its incorporation into polymer backbones can enhance mechanical strength, chemical resistance, and thermal stability. These attributes are particularly valuable in industries such as aerospace, automotive, and electronics, where durability under extreme conditions is essential. The compound’s ability to act as a crosslinking agent or monomer further expands its utility in designing next-generation materials.

In conclusion, 2,2-difluorospiro[2.3]hexan-5-ol (CAS No. 2306276-11-7) represents a fascinating intersection of chemistry, biology, and materials science. Its multifunctional nature and adaptability to diverse applications make it a compound of enduring interest. Whether in the realm of pharmaceutical innovation, advanced materials, or sustainable agrochemicals, this molecule continues to inspire researchers to explore its full potential. As synthetic methodologies evolve and interdisciplinary collaborations flourish, the future of 2,2-difluorospiro[2.3]hexan-5-ol looks brighter than ever.